Cas no 1641-40-3 (1,2-Phenylene Phosphorochloridite (Technical Grade))

• Product Name: 1,2-Phenylene Phosphorochloridite (Technical Grade)
• CAS No: 1641-40-3
• MF: C₆H₄ClO₂P
• MW: 174.521521568298
• CID: 83850
• PubChem ID: 24849564
• Update Time: 2025-04-18

1,2-Phenylene Phosphorochloridite (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• o-Phenylene phosphorochloridite
• 1,2-Phenylene phosphorochloridite
• Catechyl phosphorus chloride~2-Chloro-1,3,2-benzodioxaphosphole
• 2-Chloro-1,3,2-benzodioxaphosphole
• 1,2-Phenylene Phosph
• o-Phenylene chlorophosphite
• Chloro(1,2-phenylenedioxy)phosphine
• Cyclic o-phenylene phosphorochloridite
• Phosphorochloridous acid orthophenylene ester
• Pyrocatechol phosphoryl chloride
• CATECHYL PHOSPHORUS CHLORIDE
• 2-benzodioxaphosphole,2-chloro-3
• 1,3,2-Benzodioxaphosphole,2-chloro-
• o-Phenylene phosphorochloridite,97%
• SCHEMBL6975
• InChI=1/C6H4ClO2P/c7-10-8-5-3-1-2-4-6(5)9-10/h1-4
• 1,3,2-Benzodioxaphosphole, 2-chloro-
• NS00025363
• ?1,2-PHENYLENE PHOSPHOROCHLORIDITE
• o-Phenylene phosphorochloridite, 97%
• 1,2-Phenylene Phosphorochloridite (Technical Grade)
• FT-0611679
• EINECS 216-690-3
• AKOS015913478
• J-010114
• 1641-40-3
• 2-chlorobenzo[d][1,3,2]dioxaphosphole
• 2-chloro-2H-1,3,2-benzodioxaphosphole
• DTXSID3061843
• 2-Chloro-1,3,2-benzodioxaphosphole #
• 1,2-phenylenephosphorochloridite
• DB-043582

• MDL： MFCD00005853
• Inchi： 1S/C6H4ClO2P/c7-10-8-5-3-1-2-4-6(5)9-10/h1-4H
• InChI Key： YUJYEGDMJZHLMY-UHFFFAOYSA-N
• SMILES： ClP1OC2C=CC=CC=2O1
• BRN： 135455

Computed Properties

• Exact Mass: 173.96400
• Monoisotopic Mass: 173.963744
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Solids
• Density: 1.466 g/mL at 25 °C(lit.)
• Melting Point: 30-35 °C (lit.)
• Boiling Point: 80 °C/20 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.571(lit.)
• Stability/Shelf Life: Moisture Sensitive
• PSA: 32.05000
• LogP: 2.92350
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

1,2-Phenylene Phosphorochloridite (Technical Grade) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids